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Compound of Interest

Compound Name: Butyl decyl adipate

Cat. No.: B12647238

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and extensive data on Butyl Decyl Adipate is limited in publicly available
literature. This guide provides a comprehensive overview based on the well-documented
properties and performance of analogous adipate esters, particularly Dibutyl Adipate (DBA) and
other long-chain adipates. The principles, experimental protocols, and performance
characteristics described herein are representative of the adipate class of non-phthalate
plasticizers and serve as a robust framework for the evaluation of Butyl Decyl Adipate.

Introduction

The demand for high-performance, safe, and environmentally benign plasticizers has driven
significant research into alternatives for traditional phthalate-based compounds. Adipate esters
have emerged as a leading class of non-phthalate plasticizers, offering excellent compatibility
with a range of polymers, superior low-temperature flexibility, and a favorable toxicological
profile. Butyl Decyl Adipate, an asymmetric diester of adipic acid with butyl and decyl
alcohols, represents a strategic molecular design to balance plasticizing efficiency,
permanence, and processing characteristics. This technical guide delves into the synthesis,
properties, and evaluation of Butyl Decyl Adipate as a non-phthalate plasticizer, providing
researchers and drug development professionals with the foundational knowledge for its
application.

Synthesis of Butyl Decyl Adipate
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The synthesis of Butyl Decyl Adipate, an asymmetric adipate ester, can be achieved through
a two-step esterification of adipic acid. This method allows for controlled introduction of the
different alcohol moieties.

A general enzymatic synthesis approach, which offers high selectivity and mild reaction
conditions, is outlined below.

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://www.benchchem.com/product/b12647238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

l L . l l l Immobilized Lipase l l
Adipic Acid n-Butanol (e.g., Candida antarctica Lipase B) n-Decanol
|

Catalyst

Synthesis Process
Y Y

Y

Step 1: Monoesterification

Adipic Acid + n-Butanol -> Butyl Adipate MonoesteD

Y

v

[ Step 2: Diesterification
B

utyl Adipate Monoester + n-Decanol -> Butyl Decyl Adipate)

Catalyst

A

Purification
(Filtration, Solvent Removal, Chromatography)

Product
\

S

Click to download full resolution via product page

Caption: Proposed enzymatic synthesis of Butyl Decyl Adipate.

Physicochemical and Performance Properties
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The properties of Butyl Decyl Adipate can be inferred by examining related adipate esters.
The asymmetric structure with C4 and C10 alkyl chains is expected to offer a balance of
properties between shorter-chain adipates (like DBA) and longer-chain adipates (like didecyl
adipate).

Table 1: Comparison of Physicochemical Properties of Adipate Esters

Di(2-ethylhexyl)

Dibutyl Adipate . Butyl Decyl Adipate
Property Adipate .
(DBA) (BDA) (Estimated)
(DEHAIDOA)
CAS Number 105-99-7[1] 103-23-1 N/A
Molecular Formula C14H2604[1] C22H4204 C20H3804
Molecular Weight (
258.36[1] 370.58 342.52
g/mol)
Boiling Point (°C) 300-305[1] ~214 (at 5 mmHQ) ~320-340
Density (g/mL at
0.96[1] ~0.922 ~0.94
25°C)

- Practically insoluble
Water Solubility Insoluble Insoluble
(4-6 mg/L)[1]

Low (Vapor Pressure:
Volatility 0.001-0.002 mmHg at  Low Very Low
25°C)[1]

Table 2: Performance Characteristics of Adipate Plasticizers in PVC
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Performance Metric

General Adipate
Characteristics

Expected Performance of
Butyl Decyl Adipate

Plasticizing Efficiency

Good, lowers glass transition

temperature (Tg) effectively.[2]

High efficiency, comparable to
or better than DBA due to the

longer decyl chain.

Low-Temperature Flexibility

Excellent, a key advantage of

adipates.[3]

Excellent, maintaining flexibility

at low temperatures.

Migration Resistance

Moderate; higher than
phthalates of similar molecular
weight.[3]

Improved resistance compared
to DBA due to higher

molecular weight.

Volatility

Generally low, increases with

decreasing alkyl chain length.

Lower volatility than DBA,

leading to better permanence.

Compatibility with PVC

Good for alkyl chain lengths up
to C10.[3]

Expected to have good
compatibility with PVC.

Mechanism of Action as a Plasticizer

Adipate plasticizers function by embedding themselves between polymer chains, disrupting the

intermolecular forces that hold the chains together. This increases the free volume and mobility

of the polymer chains, resulting in a more flexible material with a lower glass transition

temperature (TQ).
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Caption: Mechanism of polymer plasticization by Butyl Decyl Adipate.

Experimental Protocols

The evaluation of a novel plasticizer like Butyl Decyl Adipate involves a series of standardized
tests to characterize its performance in a polymer matrix. The following are detailed
methodologies for key experiments, based on established ASTM and ISO standards.

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b12647238?utm_src=pdf-body-img
https://www.benchchem.com/product/b12647238?utm_src=pdf-body
https://www.benchchem.com/product/b12647238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis of Asymmetric Adipate Ester (Butyl Decyl
Adipate)

This protocol describes a general two-step enzymatic synthesis.
» Monoesterification:

o In a round-bottom flask, combine adipic acid (1.0 mmol), n-butanol (1.0 mmol), and an
immobilized lipase (e.g., Novozym 435, 10-200 mg) in a suitable solvent (e.g.,
cyclohexane, 2 mL).

o Place the reaction mixture in a thermostatic shaker at 45°C and 250 rpm.

o Monitor the reaction progress by periodically taking small samples and analyzing for the
formation of the monoester using gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

o Once the desired conversion to the monoester is achieved, filter to remove the enzyme.
» Diersterification:

o To the filtrate containing the butyl adipate monoester, add n-decanol (1.0 mmol) and fresh
immobilized lipase.

o Continue the reaction under the same conditions (45°C, 250 rpm).
o Monitor the formation of Butyl Decyl Adipate by GC or HPLC.

o Purification:

[¢]

After the reaction is complete, filter to remove the enzyme.

o

Wash the enzyme with fresh solvent to recover any adsorbed product.

o

Combine the filtrate and washings and remove the solvent and any excess alcohol using a
rotary evaporator.

o

Purify the resulting Butyl Decyl Adipate using column chromatography.
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Evaluation of Plasticizer Efficiency (Based on ASTM
D2284)

This test determines the effect of the plasticizer on the mechanical properties of a polymer,
typically PVC.[4]

e Sample Preparation:

o Prepare several PVC formulations with varying concentrations of Butyl Decyl Adipate
(e.q., 20, 30, 40, 50 parts per hundred of resin - phr). Each formulation should also contain
a standard amount of heat stabilizer.

o Mix the components thoroughly in a two-roll mill at a temperature suitable for PVC
compounding (e.g., 160-170°C) until a homogeneous sheet is formed.

o Mold the sheets into standard dumbbell-shaped tensile test specimens using a

compression molder according to ASTM D638.
o Conditioning:

o Condition the test specimens in a controlled environment as per ASTM D618 (e.g., 23
2°C and 50 + 5% relative humidity) for at least 40 hours prior to testing.[4]

o Tensile Testing:

o Conduct tensile tests on the conditioned specimens using a universal testing machine at a
specified crosshead speed.

o Record the tensile strength at break, elongation at break, and modulus of elasticity for
each specimen.[4]

o Data Analysis:

o Plot the measured tensile properties as a function of plasticizer concentration to evaluate
the efficiency of Butyl Decyl Adipate. A significant decrease in modulus and increase in
elongation with increasing concentration indicates good plasticizing efficiency.
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Determination of Plasticizer Migration (Based on ISO
177)

This method assesses the tendency of a plasticizer to migrate from a plasticized material into
an absorbent material.[1][5][6]

e Apparatus and Materials:
o Analytical balance (accurate to 0.001 g).
o Air-circulating oven.
o Test specimens: 50 mm diameter discs of the plasticized PVC.[6]

o Absorbent discs: A material with an affinity for the plasticizer (e.g., standard rubber or
unplasticized polyethylene).[6]

e Procedure:

[¢]

Condition the test specimens and absorbent discs in a standard atmosphere.
o Weigh the test specimen (m1) and a pair of absorbent discs (m2) accurately.
o Create a "sandwich" by placing the test specimen between the two absorbent discs.

o Place the assembly between two glass plates and apply a specified pressure (e.g., with a
5 kg weight).[6]

o Heat the assembly in the oven at a specified temperature (e.g., 70°C) for a defined period
(e.g., 24 hours).

o After heating, cool the assembly to room temperature and carefully separate the
components.

o Re-weigh the test specimen (m3) and the pair of absorbent discs (m4).

o Calculation:
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o Calculate the mass loss of the test specimen: Am_specimen = m1 - m3.
o Calculate the mass gain of the absorbent discs: Am_absorbent = m4 - m2.

o The migration is reported as the mass loss of the specimen and/or the mass gain of the
absorbent discs.

Thermal Analysis (DSC and TGA)

Thermal analysis provides insights into the thermal stability of the plasticizer and its effect on
the polymer's thermal transitions.

 Differential Scanning Calorimetry (DSC):

o Accurately weigh a small sample (5-10 mg) of the plasticized PVC into an aluminum DSC
pan.

o Place the pan in the DSC instrument.

o Heat the sample at a controlled rate (e.g., 10°C/min) over a specified temperature range
(e.g., -50°C to 150°C).[7]

o The glass transition temperature (Tg) is determined from the midpoint of the step change
in the heat flow curve.[8]

e Thermogravimetric Analysis (TGA):
o Accurately weigh a sample (10-20 mg) of Butyl Decyl Adipate into a TGA pan.

o Heat the sample at a controlled rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,
nitrogen) to a high temperature (e.g., 600°C).

o Record the mass of the sample as a function of temperature.

o The onset of decomposition and the temperature of maximum weight loss provide
information on the thermal stability of the plasticizer.

Experimental and Evaluation Workflow
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The following diagram illustrates a logical workflow for the comprehensive evaluation of Butyl
Decyl Adipate as a non-phthalate plasticizer.
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Caption: Workflow for the evaluation of Butyl Decyl Adipate.

Toxicological Profile

While specific toxicological data for Butyl Decyl Adipate is not readily available, the safety
profile of adipate esters, in general, is well-established. Dibutyl Adipate has low acute toxicity
and is not considered a skin sensitizer. It is approved for use in cosmetic applications and in
materials that come into contact with food.[1] The metabolic pathway for adipate esters is
expected to involve hydrolysis to adipic acid and the corresponding alcohols (butanol and
decanol), which are then further metabolized. A comprehensive toxicological evaluation of
Butyl Decyl Adipate would be necessary for specific applications, particularly in the
pharmaceutical and medical device sectors.

Conclusion

Butyl Decyl Adipate holds promise as a high-performance, non-phthalate plasticizer. Its
asymmetric design suggests a favorable balance of plasticizing efficiency, low-temperature
performance, and permanence. While direct experimental data is sparse, the extensive
knowledge base on related adipate esters provides a strong foundation for its development and
application. The experimental protocols and evaluation workflow detailed in this guide offer a
comprehensive framework for researchers to systematically characterize Butyl Decyl Adipate
and unlock its potential in a variety of applications, from industrial polymers to sensitive drug
delivery systems. Further research is warranted to generate specific data for this promising
compound and validate its performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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